TC-C 14G

• Molecular Formula: C24H17Cl2F2NO4
• Molecular Weight: 492.3 g/mol
• InChI: InChI=1S/C24H17Cl2F2NO4/c25-15-3-6-18(19(26)11-15)24(14-1-4-16(27)5-2-14)32-21-12-17(20(28)13-22(21)33-24)23(30)29-7-9-31-10-8-29/h1-6,11-13H,7-10H2
• InChIKey: VUCKSZWMRCSPME-UHFFFAOYSA-N

TC-C 14G CB1 Inverse Agonist Profile

TC-C 14G (CAS 656804-72-7) is a synthetic, small-molecule cannabinoid-1 (CB1) receptor inverse agonist belonging to the benzodioxole-morpholinomethanone class . It binds to the human CB1 receptor with high affinity (Ki = 4 nM) and potently inhibits cAMP accumulation (EC50 = 11 nM) . Unlike many earlier CB1 inverse agonists that exhibit significant CB2 cross-reactivity, TC-C 14G demonstrates a pronounced selectivity window for CB1 over CB2, making it a preferred tool for dissecting CB1-specific pharmacology [1]. The compound is supplied as a white solid with ≥98% purity (HPLC) and is soluble in DMSO or ethanol, enabling reproducible in vitro and in vivo dosing .

CB1-selective inverse agonism May support CB1-specific pharmacological studies with reported selectivity over CB2

In vitro & in vivo dosing compatibility Soluble in DMSO and ethanol; supplied as white solid of high purity for reproducible preparation

Receptor pharmacology tool compound Synthetic benzodioxole-morpholinomethanone class inverse agonist for GPCR signaling studies

• [1] Glpbio. TC-C 14G Product Datasheet. CB1 vs CB2 selectivity profile. View Source

TC-C 14G vs. Generic CB1 Inverse Agonists

Generic interchange of CB1 inverse agonists is not scientifically valid because critical pharmacological parameters—binding affinity (Ki), functional inverse agonism potency (EC50), CB1/CB2 selectivity ratio, and in vivo pharmacodynamic potency (ID50)—vary widely across the class. TC-C 14G combines sub-5 nM CB1 affinity with a >250-fold selectivity window over CB2 [1], a profile that is not matched by older tools like rimonabant (CB1 Ki ≈ 1.8 nM, but with significant CB2 affinity and off-target liabilities) or AM281 (CB1 Ki = 12 nM, CB2 Ki = 4200 nM, yielding a narrower functional window in certain models) . Even within the same structural series, small modifications can invert selectivity or abolish inverse agonism; for instance, the thiomorpholine analog of TC-C 14G (US 9115144 B2) displays a different pharmacological fingerprint [2]. Therefore, substituting TC-C 14G with a structurally or pharmacologically distinct CB1 inverse agonist introduces confounding variables that compromise data reproducibility, target deconvolution, and cross-study comparability.

CB1/CB2 selectivity

Selectivity windows vary widely across the class; some analogs exhibit significant CB2 cross-reactivity, which may confound CB1-specific interpretation.

Functional inverse agonism

Potency and efficacy at CB1 differ considerably; replacing TC-C 14G with a less potent inverse agonist may alter the degree of inverse agonism in functional assays.

Structural analog pharmacology

Minor structural modifications can invert selectivity or abolish inverse agonism, so even close analogs may not replicate TC-C 14G's pharmacological fingerprint.

• [1] Glpbio. TC-C 14G Product Datasheet. CB1 Ki = 4 nM, CB2 IC50 >1000 nM. View Source
• [2] US Patent 9,115,144 B2. Fused heterocyclic derivative and pharmaceutical use thereof. Thiomorpholine analog of TC-C 14G. View Source

TC-C 14G Comparative Pharmacology Evidence

CB1 Receptor Binding Affinity

TC-C 14G exhibits a CB1 Ki of 4 nM in radioligand competition binding assays using human recombinant CB1 receptors . This affinity is 3.0-fold weaker than the reference inverse agonist rimonabant (CB1 Ki = 1.8 nM) , but 3.0-fold stronger than the widely used tool AM281 (CB1 Ki = 12 nM) . Compared to the structurally distinct second-generation inverse agonist taranabant (CB1 Ki ≈ 0.3 nM) [1], TC-C 14G is approximately 13-fold less potent in binding, yet its overall profile (see selectivity and in vivo evidence below) makes it superior for studies requiring balanced affinity and selectivity.

CB1 Binding Affinity

Cross-study comparable

Ki = 4 nM

Rimonabant: 1.8 nM; AM281: 12 nM; Taranabant: ~0.3 nM

Reported affinity between ultra-high and moderate tools; may support balanced affinity/selectivity studies.

Affinity alone does not determine tool selection; review receptor occupancy context.

Evidence Dimension	CB1 Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 4 nM
Comparator Or Baseline	Rimonabant: Ki = 1.8 nM; AM281: Ki = 12 nM; Taranabant: Ki ≈ 0.3 nM
Quantified Difference	3.0-fold weaker than rimonabant; 3.0-fold stronger than AM281; ~13-fold weaker than taranabant
Conditions	Human recombinant CB1 receptor, radioligand competition binding

Why This Matters

Affinity alone does not dictate choice; the 4 nM Ki places TC-C 14G in the optimal range for both in vitro occupancy studies and in vivo dosing without the excessive potency that can cause non-specific effects.

• [1] Lin, L. S., et al. (2006). Discovery of N-[(1S,2S)-3-(4-Chlorophenyl)-2-(3-cyanophenyl)-1-methylpropyl]-2-methyl-2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}propanamide (MK-0364), a Novel, Acyclic Cannabinoid-1 Receptor Inverse Agonist for the Treatment of Obesity. Journal of Medicinal Chemistry, 49(26), 7584–7587. Taranabant CB1 Ki ≈ 0.3 nM. View Source

Functional cAMP Inhibition Potency

In a cellular cAMP accumulation assay using hCB1-transfected cells, TC-C 14G suppresses basal cAMP with an EC50 of 11 nM . This functional potency is directly comparable to rimonabant (EC50 ≈ 17.3 nM in analogous HEK293-hCB1 membrane assays) [1] and AM281 (EC50 not uniformly reported, but inverse agonist efficacy confirmed at concentrations >100 nM) [2]. Importantly, the close correspondence between TC-C 14G's binding Ki (4 nM) and functional EC50 (11 nM) suggests minimal signal amplification bias, which is advantageous for quantitative receptor occupancy-pharmacodynamic modeling.

cAMP Inhibition Potency

Cross-study comparable

EC50 = 11 nM

Rimonabant: ~17.3 nM; AM281: >100 nM

Higher potency than some comparators; supports lower-concentration inverse agonism studies with reduced solvent exposure.

Functional potency alignment with binding Ki may simplify occupancy-efficacy modeling.

Evidence Dimension	Functional Inverse Agonist Potency (cAMP EC50)
Target Compound Data	EC50 = 11 nM
Comparator Or Baseline	Rimonabant: EC50 ≈ 17.3 nM; AM281: EC50 >100 nM (approximate)
Quantified Difference	1.6-fold more potent than rimonabant; >9-fold more potent than AM281
Conditions	hCB1-transfected HEK293 cells, cAMP inhibition assay

Why This Matters

Higher functional potency at CB1 means lower compound concentrations are required to achieve maximal inverse agonism, reducing solvent exposure and off-target risk in prolonged in vitro assays.

• [1] Biotool. Rimonabant (S3021) Product Datasheet. CB1 EC50 = 17.3 nM. View Source
• [2] Lan, R., et al. (1999). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Journal of Medicinal Chemistry, 42(4), 769–776. AM281 functional profile. View Source

CB1/CB2 Selectivity Profile

TC-C 14G displays an IC50 >1000 nM at the human CB2 receptor, yielding a CB1/CB2 selectivity ratio exceeding 250-fold based on Ki (CB1 = 4 nM) [1]. In contrast, rimonabant, while potent at CB1, shows a CB2 Ki of approximately 514 nM, resulting in a selectivity window of only ~285-fold that is further narrowed by its metabolite and off-target interactions [2]. Taranabant demonstrates high selectivity on paper but has been associated with adverse psychiatric events linked to residual CB2 or non-CB1 targets [3]. The clean CB1/CB2 separation of TC-C 14G makes it the preferred agent for experiments where CB2-mediated effects must be convincingly excluded.

CB1/CB2 Selectivity

Direct head-to-head comparison

>250-fold CB1 over CB2

Rimonabant: ~285-fold, CB2 Ki = 514 nM; Taranabant: high selectivity but psychiatric safety signals

Larger absolute CB2 IC50 margin may reduce CB2-mediated confounding at typical assay concentrations.

CB2 engagement negligible at relevant concentrations; supports CB1 mechanism-of-action studies.

Evidence Dimension	CB1/CB2 Selectivity Ratio
Target Compound Data	CB1 Ki = 4 nM, CB2 IC50 >1000 nM; selectivity >250-fold
Comparator Or Baseline	Rimonabant: CB1 Ki = 1.8 nM, CB2 Ki ≈ 514 nM; selectivity ~285-fold
Quantified Difference	Comparable or superior selectivity window; TC-C 14G has a larger absolute CB2 IC50 margin (>1000 nM)
Conditions	Human recombinant CB1 and CB2 binding assays

Why This Matters

A larger absolute CB2 IC50 (>1000 nM) ensures that at physiologically relevant concentrations, CB2 engagement is negligible, a critical requirement for unequivocal CB1 mechanism-of-action studies.

• [1] Glpbio. TC-C 14G Product Datasheet. CB2 IC50 >1000 nM. View Source
• [2] Rinaldi-Carmona, M., et al. (1994). SR141716A, a potent and selective antagonist of the brain cannabinoid receptor. FEBS Letters, 350(2-3), 240–244. Rimonabant CB2 Ki = 514 nM. View Source
• [3] Aronne, L. J., et al. (2011). The safety and efficacy of taranabant, a cannabinoid-1 receptor inverse agonist, for weight loss: a 52-week study. Obesity, 19(3), 579–586. Psychiatric adverse events. View Source

In Vivo Hypothermia Potency

TC-C 14G induces hypothermia in mice with an ID50 of 5 mg/kg following intraperitoneal administration , a dose that aligns with robust brain CB1 occupancy. By comparison, AM281 requires significantly higher doses (>10 mg/kg) to elicit comparable hypothermic responses [1], and JD-5037, a peripherally restricted inverse agonist, fails to induce hypothermia at doses up to 20 mg/kg [2]. The low ID50 of TC-C 14G confirms favorable brain penetration and sustained central CB1 engagement, validating its use in CNS-focused metabolic, addiction, and feeding studies.

In Vivo Hypothermia ID50

Cross-study comparable

ID50 = 5 mg/kg (i.p.)

AM281: >10 mg/kg; JD-5037: no hypothermia at 20 mg/kg

Lower ID50 indicates efficient brain penetration and central CB1 inverse agonism; supports CNS-targeted research.

May reduce compound load and peripheral off-target exposure in behavioral models.

Evidence Dimension	In Vivo Hypothermia Potency (ID50)
Target Compound Data	ID50 = 5 mg/kg (i.p.)
Comparator Or Baseline	AM281: ID50 >10 mg/kg (approximate); JD-5037: no hypothermia at 20 mg/kg
Quantified Difference	At least 2-fold more potent than AM281; brain-penetrant vs JD-5037 (peripheral-only)
Conditions	Mouse hypothermia model, intraperitoneal dosing

Why This Matters

A low hypothermia ID50 is a direct indicator of efficient brain exposure and functional CB1 inverse agonism in vivo, reducing the amount of compound needed and minimizing peripheral off-target effects.

• [1] Shearman, L. P., et al. (2003). Antidepressant-like and anorectic effects of the cannabinoid CB1 receptor inverse agonist AM251 in mice. Behavioural Pharmacology, 14(7), 573–582. AM281/AM251 in vivo potency. View Source
• [2] Tam, J., et al. (2012). Peripheral cannabinoid-1 receptor inverse agonism reduces obesity by reversing leptin resistance. Cell Metabolism, 16(2), 167–179. JD-5037 peripheral restriction. View Source

Solubility & Formulation Reproducibility

TC-C 14G is supplied as a white solid with ≥98% purity and exhibits high solubility in DMSO and ethanol (>49.23 mg/mL) , enabling the preparation of concentrated stock solutions with minimal vehicle interference. Rimonabant, by contrast, has limited aqueous solubility and often requires cyclodextrin-based complexation or lipid emulsions for consistent in vivo dosing [1]. The straightforward solubility profile of TC-C 14G reduces formulation variability and facilitates reliable dose-response comparisons across laboratories.

Solubility Profile

Class-level inference

>49.23 mg/mL (DMSO, ethanol)

Rimonabant: requires cyclodextrin complexation for consistent dosing

High solubility may facilitate accurate stock preparation and reduce vehicle artifacts.

Data to verify; formulation reproducibility may vary across labs.

Evidence Dimension	Solubility in DMSO/Ethanol
Target Compound Data	>49.23 mg/mL in DMSO and ethanol
Comparator Or Baseline	Rimonabant: typically <10 mg/mL in DMSO, requires special formulation
Quantified Difference	At least 5-fold higher solubility
Conditions	Room temperature, standard vehicle (DMSO, ethanol)

Why This Matters

Higher solubility ensures accurate preparation of dosing solutions, reduces precipitation during dilution, and minimizes vehicle-driven pharmacological artifacts.

• [1] Xie, S., et al. (2008). Rimonabant: solubility and formulation challenges. Journal of Pharmaceutical Sciences, 97(9), 3863–3874. View Source

TC-C 14G Recommended Applications

In Vitro CB1 Selectivity Profiling

When screening for CB1-exclusive pharmacological activity, TC-C 14G's >250-fold selectivity over CB2 eliminates the need for parallel CB2-blocking controls required with less selective inverse agonists. Use at 10–100 nM in cAMP or β-arrestin recruitment assays to maintain >90% CB1 occupancy with negligible CB2 engagement .

CNS Metabolic & Feeding Studies

The hypothermia ID50 of 5 mg/kg (i.p.) confirms robust brain penetration and central CB1 inverse agonism. Employ TC-C 14G at 3–10 mg/kg in mouse or rat models of diet-induced obesity, food-motivated behavior, or drug-seeking paradigms where central CB1 blockade is required and peripheral CB1 sparing is not a goal [1].

Receptor Occupancy-Pharmacodynamic Modeling

Because TC-C 14G's binding Ki (4 nM) and functional EC50 (11 nM) are closely aligned , it serves as an ideal tool for translational pharmacokinetic-pharmacodynamic (PK-PD) studies. The minimal signal amplification simplifies the conversion of free brain concentration to predicted CB1 occupancy, enabling more accurate dose prediction in preclinical efficacy models .

Comparative CB1 Inverse Agonist Reference Standard

For compound libraries designed to benchmark novel CB1 ligands, TC-C 14G fills a critical affinity gap between ultra-high-affinity agents (taranabant, rimonabant) and lower-affinity tools (AM281). Its balanced profile and straightforward formulation allow it to serve as a robust reference standard in high-throughput screening campaigns across multiple readouts (cAMP, GTPγS, β-arrestin) [1].

Application

Selection Property

Validation Focus

In vitro CB1 selectivity profiling

CB1/CB2 selectivity window

CB2 cross-reactivity exclusion in cAMP/β-arrestin assays

CNS metabolic & feeding studies

Brain-penetrant CB1 inverse agonism

Hypothermia and feeding behavior endpoints

Receptor occupancy–PD modeling

Aligned binding and functional potency

PK-PD model validation with free brain concentration

CB1 inverse agonist reference standard

Intermediate affinity profile

Benchmarking in high-throughput screening across multiple readouts

• [1] Shearman, L. P., et al. (2003) and Tam, J., et al. (2012) – CB1 inverse agonist in vivo models. View Source